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Compound of Interest

Compound Name: MRT-10

CAS No.: 6384-24-3

Cat. No.: B7773584

Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of MRT-10, a Smoothened (Smo) receptor antagonist utilized in cancer research.[1][2]

Adherence to these procedural guidelines is vital for ensuring laboratory safety and regulatory

compliance.

MRT-10 Identification and Hazard Assessment
MRT-10 is a bioactive small molecule used for research purposes only.[1] While a specific

Safety Data Sheet (SDS) for MRT-10 is not publicly available, it must be treated as a

hazardous chemical. All laboratory chemicals that are no longer wanted or have expired are

considered hazardous waste and must be managed accordingly.[3][4]

Chemical and Physical Properties of MRT-10:
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Property Value Reference

CAS Number 330829-30-6 [2][5]

Molecular Formula C₂₄H₂₃N₃O₅S [2]

Molecular Weight 465.5 g/mol [2]

Appearance Powder [1]

Solubility
DMF: 33 mg/ml, DMSO: 33

mg/ml
[2]

Personal Protective Equipment (PPE) and Handling
Before handling MRT-10 in any form (powder, solution, or waste), personnel must be equipped

with the appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or butyl.[6][7]

Eye Protection: Use safety goggles to protect against splashes or airborne particles.[7]

Body Protection: A laboratory coat is mandatory.[6]

Respiratory Protection: When handling the powder form or if adequate ventilation is not

available, use respiratory protection.[8]

All handling of MRT-10 should occur within a well-ventilated area, preferably inside a chemical

fume hood.[7][9] Avoid creating dust from the powder form. After handling, wash hands and

face thoroughly.[7]

Step-by-Step Disposal Procedure for MRT-10 Waste
The disposal of MRT-10 must follow a strict, multi-step process to ensure safety and

compliance with federal, state, and local regulations.[10] Never dispose of MRT-10 or its

containers in the regular trash or down the sink.[3][11][12]

Step 1: Waste Identification and Segregation
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Identify: Any unwanted, expired, or contaminated MRT-10 (both pure substance and

solutions) is classified as hazardous waste.[3] This includes contaminated materials such as

pipette tips, tubes, and spill cleanup debris.[4]

Segregate: Store MRT-10 waste separately from other incompatible chemical wastes to

prevent hazardous reactions.[3][12] Use secondary containment, such as a plastic bin, to

store waste containers.[12]

Step 2: Waste Collection and Container Management

Container Selection: Use a leak-proof container that is chemically compatible with MRT-10
and any solvents used.[4][10] If possible, use the original shipping container or a designated

hazardous waste container.[12]

Container Condition: Ensure the container is in good condition, with no cracks, rust, or leaks.

[3]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[3][13] This prevents the release of vapors and potential spills.

Step 3: Labeling Hazardous Waste

Mandatory Labeling: Affix a "Hazardous Waste" label to the container as soon as the first

drop of waste is added.[3][13]

Content Information: The label must clearly state:

The words "Hazardous Waste".[3]

The full chemical name: "MRT-10" and any other components in the waste stream (e.g.,

DMSO, PBS). Do not use abbreviations.[3]

The accumulation start date (the date the first waste was added).[13]

The name and location of the waste generator.[13]

Step 4: Storage of MRT-10 Waste
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Storage Location: Store the labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[4][12] This area must be at or near the point

of waste generation and under the control of laboratory personnel.[12]

Storage Conditions: Store the waste in a cool, dry, and well-ventilated area, away from heat

sources or open flames.[14]

Volume Limits: Do not accumulate more than 55 gallons of hazardous waste (or one quart of

acutely hazardous waste) in an SAA.[15]

Step 5: Arranging for Disposal

Contact EHS: Schedule a waste pickup with your institution's Environmental Health and

Safety (EHS) department or equivalent office.[3][10] Do not transport hazardous waste

yourself.[11]

Manifesting: EHS professionals will ensure the waste is properly manifested for transport to

a licensed Treatment, Storage, and Disposal Facility (TSDF).[13]

Disposal of Empty MRT-10 Containers
Containers that once held MRT-10 must be decontaminated before they can be disposed of as

non-hazardous waste.

Triple-Rinse: Rinse the empty container three times with a suitable solvent capable of

dissolving MRT-10 (e.g., ethanol or acetone).[3][11]

Collect Rinsate: The solvent rinsate from this procedure is considered hazardous waste and

must be collected in a properly labeled hazardous waste container.[3][11]

Deface Label: Completely remove or deface the original chemical label on the triple-rinsed

container.[10]

Final Disposal: After triple-rinsing and label removal, the container may be disposed of in the

regular trash or recycled according to institutional policy.[3]

Spill Response Protocol
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In the event of an MRT-10 spill, immediate and proper cleanup is essential.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control Spill: If safe to do so, control the source of the spill.[7]

PPE: Wear appropriate PPE, including gloves, goggles, and a lab coat, before beginning

cleanup.[6]

Cleanup: Use an appropriate chemical spill kit with absorbent materials to clean up the spill.

[11]

Collect Waste: All materials used for the cleanup, including absorbents and contaminated

PPE, must be collected and disposed of as hazardous waste.[4][11] Place these materials in

a sealed, properly labeled hazardous waste container.

Report: Report the spill to your laboratory supervisor and EHS office.

MRT-10 Disposal Workflow
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MRT-10 Disposal Workflow
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Caption: Logical workflow for the safe disposal of MRT-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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